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Compound of Interest

Compound Name: Acrylophenone

Cat. No.: B1666309

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides immediate, essential safety and logistical
information for the operational use and disposal of Acrylophenone, ensuring a secure and
compliant laboratory environment.

Hazard Summary & Physical Properties

Acrylophenone is a combustible liquid that is harmful if swallowed and can cause skin and
eye irritation. It is crucial to handle this chemical with appropriate engineering controls and
personal protective equipment to minimize exposure risks.

Property Value

Molecular Formula CoHsO

Molecular Weight 132.16 g/mol

Boiling Point 202.6 + 13.0 °C at 760 mmHg[1]
Flash Point 73.7 £ 14.8 °C[1]

Density 1.0 £ 0.1 g/cm3[1]

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is critical to prevent exposure to Acrylophenone. The

following table summarizes the recommended PPE for handling this chemical.

PPE Category

Recommendation

Justification

Hand Protection

Chemical-resistant gloves
(Nitrile, Neoprene, or Butyl

Rubber recommended).

Acrylophenone is a ketone;
gloves resistant to organic
solvents are necessary to
prevent skin contact.[2] While
specific breakthrough times for
Acrylophenone are not readily
available, it is recommended to
use gloves with a
breakthrough time of >60
minutes for incidental contact.
For prolonged contact, consult
the glove manufacturer's
specific chemical resistance

data.

Eye Protection

Safety goggles or a face
shield.

To protect against splashes
and vapors that can cause

serious eye irritation.

Skin and Body Protection

A flame-retardant lab coat
should be worn over personal

clothing.

Provides a barrier against

accidental spills and splashes.

[3]

Respiratory Protection

Work should be conducted in a
well-ventilated area, preferably
within a chemical fume hood. If
a fume hood is not available, a
NIOSH-approved respirator
with an organic vapor (OV)

cartridge is required.[4]

To prevent inhalation of

harmful vapors.[4][5]

PPE Selection Workflow
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The following diagram outlines the logical workflow for selecting the appropriate PPE when
handling Acrylophenone.

-
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PPE Selection Workflow for Handling Acrylophenone

Operational Plan: Safe Handling Procedures

o Preparation: Before handling, ensure that a chemical fume hood is operational and that all
necessary PPE is readily available and in good condition. An eyewash station and safety
shower must be accessible.

» Handling:

o Always handle Acrylophenone within a certified chemical fume hood to minimize
inhalation exposure.

o Wear the appropriate PPE as outlined in the table and workflow diagram above.
o Avoid contact with skin, eyes, and clothing.
o Keep away from heat, sparks, and open flames as it is a combustible liquid.
o Use non-sparking tools and equipment.
¢ Spill Management:

o In the event of a small spill, absorb the material with an inert absorbent such as
vermiculite, dry sand, or earth.

o Place the contaminated absorbent into a sealed, labeled container for hazardous waste
disposal.[6]

o For larger spills, evacuate the area and contact your institution's environmental health and
safety (EHS) department.

Disposal Plan

The disposal of Acrylophenone and its contaminated materials must be handled as hazardous
waste in accordance with local, state, and federal regulations.
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Waste Collection and Storage Protocol
o Containerization:

o Collect liquid Acrylophenone waste in a designated, leak-proof, and chemically
compatible container. The original container is often a suitable choice.

o Solid waste contaminated with Acrylophenone (e.g., gloves, absorbent materials) should
be collected in a separate, clearly labeled, and sealed container.

e Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name "Acrylophenone,"” and a clear indication of the hazards (e.g., "Combustible,"
"Irritant™).

o The date of waste accumulation should also be clearly marked on the label.
e Storage:

o Store waste containers in a designated satellite accumulation area that is at or near the
point of generation.

o Ensure that the storage area is well-ventilated and away from sources of ignition.
o Do not mix Acrylophenone waste with other incompatible waste streams.
e Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

o Do not dispose of Acrylophenone down the drain or in the regular trash.[1]

By adhering to these procedures, laboratory professionals can ensure the safe and compliant
handling and disposal of Acrylophenone, fostering a culture of safety and environmental
responsibility. Always consult your institution's specific guidelines and the Safety Data Sheet
(SDS) for the most accurate and up-to-date information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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